molecular formula C15H13N3 B12083479 4-(1H-imidazol-1-yl)-[1,1'-biphenyl]-3-amine

4-(1H-imidazol-1-yl)-[1,1'-biphenyl]-3-amine

Cat. No.: B12083479
M. Wt: 235.28 g/mol
InChI Key: OYVKGQCZFNMMKV-UHFFFAOYSA-N
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Description

    4,4’-Di(1H-imidazol-1-yl)-1,1’-biphenyl: is a chemical compound with the molecular formula CHN. It consists of a biphenyl core (two phenyl rings connected by a single bond) substituted with imidazole groups at the 4-position of each phenyl ring.

  • The compound’s structure is shown below:

    C18H14N4\text{C}_{18}\text{H}_{14}\text{N}_4 C18​H14​N4​

    !Compound Structure
  • It appears as a white to almost white powder or crystals.
  • The melting point of 4,4’-Di(1H-imidazol-1-yl)-1,1’-biphenyl is 294°C .
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    Properties

    Molecular Formula

    C15H13N3

    Molecular Weight

    235.28 g/mol

    IUPAC Name

    2-imidazol-1-yl-5-phenylaniline

    InChI

    InChI=1S/C15H13N3/c16-14-10-13(12-4-2-1-3-5-12)6-7-15(14)18-9-8-17-11-18/h1-11H,16H2

    InChI Key

    OYVKGQCZFNMMKV-UHFFFAOYSA-N

    Canonical SMILES

    C1=CC=C(C=C1)C2=CC(=C(C=C2)N3C=CN=C3)N

    Origin of Product

    United States

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